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Compound of Interest

Compound Name: Pemafibrate-d4

Cat. No.: B15135581 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Pemafibrate-d4. The following procedures for

personal protective equipment (PPE), operational handling, and disposal are designed to

ensure a safe laboratory environment and maintain the integrity of the compound. While a

specific Safety Data Sheet (SDS) for Pemafibrate-d4 is not readily available, the safety

precautions for its non-deuterated counterpart, Pemafibrate, should be followed.[1] This

material should be considered hazardous until further information becomes available.[2]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Pemafibrate.

These properties are expected to be very similar for Pemafibrate-d4.
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Property Value

CAS Number 848259-27-8 (non-deuterated)[2]

Molecular Formula C₂₈H₃₀N₂O₆[2]

Molecular Weight 490.6 g/mol [2]

Appearance Crystalline solid

Purity ≥98%

UV/Vis. λmax: 251, 283 nm

Storage Temperature -20°C

Solubility

Soluble in organic solvents such as ethanol,

DMSO, and dimethylformamide (approx. 30

mg/ml)

Stability ≥2 years at -20°C

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is essential to minimize exposure

and ensure safety when handling Pemafibrate-d4. The usual precautionary measures for

handling chemicals should be followed.
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Protection Type Recommended Equipment Specifications & Remarks

Eye and Face Protection
Safety glasses with side-

shields or chemical goggles.

A face shield may be

necessary for larger quantities

or when there is a splash

hazard.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Due to the lack of specific

testing, it is crucial to select

gloves that are impermeable

and resistant to the substance.

Inspect gloves for integrity

before each use and change

them immediately if

contaminated.

Body Protection Laboratory coat.

To protect skin and clothing

from dust and spills. Full-length

pants and closed-toe shoes

are also required.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.

If handling outside of a fume

hood or if dust formation is

likely, a NIOSH-approved

respirator (e.g., N95) is

recommended to prevent

inhalation.

Operational Handling Plan
Safe handling of Pemafibrate-d4 requires careful attention to laboratory procedures to

minimize exposure and prevent contamination of the compound.

Step-by-Step Handling Protocol
1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible.
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Work in a well-ventilated area, preferably within a chemical fume hood, especially when

weighing or transferring the powder.

Assemble all necessary equipment and reagents before handling the compound.

To maintain isotopic purity, handle the compound under a dry, inert atmosphere such as

nitrogen or argon, and use anhydrous, deuterated solvents for preparing solutions.

2. Donning PPE:

Put on a lab coat, followed by safety glasses or goggles.

If required, ensure a proper fit for a respirator.

Finally, put on chemical-resistant gloves.

3. Handling Pemafibrate-d4:

All handling of Pemafibrate-d4 should be conducted in a well-ventilated chemical fume

hood.

Carefully weigh the required amount of the compound, avoiding the creation of dust.

When dissolving, add the solvent slowly to the solid to prevent splashing. Stock solutions

can be made by dissolving the compound in a solvent of choice, which should be purged

with an inert gas.

Keep containers tightly closed when not in use to prevent contamination from atmospheric

moisture.

4. Post-Handling:

Decontaminate the work area with an appropriate solvent.

Remove PPE in the reverse order it was put on, being careful to avoid contaminating skin or

clothing.
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Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Disposal Plan
Proper disposal of chemical waste is critical to maintaining a safe laboratory and environment.

Treat all waste chemical solids and liquids as hazardous unless confirmed to be non-

hazardous.

Step-by-Step Disposal Protocol
1. Waste Collection:

Collect waste Pemafibrate-d4 and any contaminated materials (e.g., pipette tips, gloves) in

a suitable, closed container.

The container must be made of a stable material and be well-sealed.

2. Labeling:

Label the hazardous waste container with a chemical waste tag as soon as accumulation

begins.

3. Storage:

Store the waste container in a designated, well-ventilated area, segregated from

incompatible materials.

Do not accumulate more than 55 gallons of hazardous waste.

4. Disposal:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing. Do not discharge to sewer systems.

Arrange for waste pickup through your institution's hazardous waste collection program.

5. Empty Containers:
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Containers that held the chemical should be triple rinsed with a suitable solvent. The rinsate

must be collected and disposed of as hazardous waste.

After rinsing, deface any chemical labels on the container before disposing of it as regular

trash.

Workflow Visualization
The following diagram illustrates the safe handling workflow for Pemafibrate-d4, from

preparation to disposal.

1. Preparation
- Work in fume hood

- Assemble equipment
- Access to safety shower/eyewash

2. Don PPE
- Lab coat

- Safety glasses/goggles
- Gloves

3. Handling Pemafibrate-d4
- Weighing and transferring

- Dissolving in solvent
- Keep container closed

4. Post-Handling
- Decontaminate work area

- Doff PPE
- Wash hands

5. Waste Disposal
- Collect in labeled container

- Store safely
- Arrange for pickup

End of Process
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Caption: Safe handling workflow for Pemafibrate-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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